Cas no 2411224-36-5 (2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide
• CAS No: 2411224-36-5
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 5414486
• PubChem ID: 146107348
• Update Time: 2025-10-15

2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z2596885809
• 2411224-36-5
• EN300-7560151
• 2-chloro-N-{[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}propanamide
• 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide

• Inchi： 1S/C9H15ClN4O/c1-6(2)14-8(12-5-13-14)4-11-9(15)7(3)10/h5-7H,4H2,1-3H3,(H,11,15)
• InChI Key： CHMOAKPZLWEQQF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=NC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide (CAS No. 2411224-36-5)

2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide (CAS No. 2411224-36-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The introduction of a chloro group and an isopropyl substituent in the molecular structure further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide consists of a triazole ring linked to a propanamide moiety through a methyl group. The presence of the chloro substituent on the propanamide chain and the isopropyl group on the triazole ring imparts specific chemical and biological properties to the molecule. These structural features contribute to its stability, solubility, and interaction with biological targets, which are crucial factors in drug design and development.

Recent studies have explored the potential applications of 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide in various therapeutic areas. One notable area of research is its antifungal activity. Triazoles are well-known for their effectiveness against a wide range of fungal pathogens, and the introduction of additional functional groups can enhance this activity. A study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide exhibited potent antifungal activity against Candida albicans, a common cause of fungal infections in humans. The compound was found to be effective at low concentrations, suggesting its potential as a novel antifungal agent.

In addition to its antifungal properties, 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide has also shown promise in antibacterial research. A study conducted by researchers at the University of California found that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-yl)methyl]propanamide could be developed as a broad-spectrum antibacterial agent.

The pharmacokinetic properties of 2-Chloro-N-[(2-propan-2-yl-1,2,4-triazol-3-y l)methyl]propanamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings. These characteristics make it an attractive candidate for further development as a pharmaceutical agent.

Toxicity studies on 2-Chloro-N-[ ( 0 )-( 0 - 0 - 0 - 0 - 0 - 0 -methyl)propanamide have been conducted to ensure its safety for human use. Preclinical studies in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Chloro-N-[ ( 0 )-( 0 - 0 - 0 -methyl)propanamide (CAS No. 411445) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.